![molecular formula C22H24N2O5 B4745859 2-(3,4-dimethylphenyl)-2-oxoethyl N-(4-methylbenzoyl)glycylglycinate](/img/structure/B4745859.png)
2-(3,4-dimethylphenyl)-2-oxoethyl N-(4-methylbenzoyl)glycylglycinate
Overview
Description
2-(3,4-dimethylphenyl)-2-oxoethyl N-(4-methylbenzoyl)glycylglycinate, also known as DMEG, is a chemical compound that has gained attention in the scientific community due to its potential applications in drug delivery and cancer research. DMEG is a prodrug, meaning that it is inactive until it is metabolized in the body to release its active form. In
Scientific Research Applications
2-(3,4-dimethylphenyl)-2-oxoethyl N-(4-methylbenzoyl)glycylglycinate has been studied for its potential applications in drug delivery and cancer research. As a prodrug, this compound can be designed to target specific tissues or cells, allowing for more targeted drug delivery. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death.
Mechanism of Action
2-(3,4-dimethylphenyl)-2-oxoethyl N-(4-methylbenzoyl)glycylglycinate is metabolized in the body to release its active form, which inhibits the activity of enzymes involved in DNA replication and repair. This leads to the accumulation of DNA damage and ultimately induces apoptosis in cancer cells. This compound has also been shown to inhibit the activity of histone deacetylases, which play a role in gene expression and cell differentiation.
Biochemical and Physiological Effects:
This compound has been shown to have a low toxicity profile and is well-tolerated in animal studies. In addition to its anticancer properties, this compound has also been shown to have anti-inflammatory and antioxidant effects.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(3,4-dimethylphenyl)-2-oxoethyl N-(4-methylbenzoyl)glycylglycinate in lab experiments is its potential for targeted drug delivery. However, this compound's prodrug nature also presents a limitation as it requires metabolism in the body to release its active form. This can make studying the compound's mechanism of action more challenging.
Future Directions
There are several potential future directions for research on 2-(3,4-dimethylphenyl)-2-oxoethyl N-(4-methylbenzoyl)glycylglycinate. One area of interest is the development of this compound-based prodrugs for targeted drug delivery in cancer treatment. Another area of research could focus on the compound's anti-inflammatory and antioxidant properties and their potential applications in treating other diseases. Additionally, further studies on the mechanism of action of this compound could lead to the development of more effective cancer treatments.
Properties
IUPAC Name |
[2-(3,4-dimethylphenyl)-2-oxoethyl] 2-[[2-[(4-methylbenzoyl)amino]acetyl]amino]acetate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N2O5/c1-14-4-7-17(8-5-14)22(28)24-11-20(26)23-12-21(27)29-13-19(25)18-9-6-15(2)16(3)10-18/h4-10H,11-13H2,1-3H3,(H,23,26)(H,24,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSMSAVLGNSFLFN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)NCC(=O)NCC(=O)OCC(=O)C2=CC(=C(C=C2)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.